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Compound of Interest

Compound Name: Zinc 8-hydroxyquinolinate

Cat. No.: B077161

This guide provides essential molecular information for Zinc 8-hydroxyquinolinate, a
compound of interest for researchers, scientists, and professionals in drug development.

Molecular Data

The fundamental molecular properties of Zinc 8-hydroxyquinolinate are summarized below.

Property Value
Molecular Formula C1sH12N202Zn[1][2][3][4]
Molecular Weight 353.69 g/mol [1][2][5]

Logical Relationship of Components

The following diagram illustrates the composition of Zinc 8-hydroxyquinolinate from its
constituent parts and its resulting molecular properties.
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Caption: Composition of Zinc 8-hydroxyquinolinate and its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Zinc 8-
hydroxyquinolinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077161#zinc-8-hydroxyquinolinate-molecular-
formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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